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Compound of Interest

Compound Name: Bis(4-octylphenyl)amine

Cat. No.: B085910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis(4-octylphenyl)amine, also known as 4,4'-dioctyldiphenylamine, is a diarylamine

antioxidant widely utilized in industrial applications, particularly in the stabilization of lubricants,

rubbers, and plastics.[1][2] Its efficacy in these applications is intrinsically linked to its solubility

in organic media. This technical guide provides a comprehensive overview of the available

solubility data for bis(4-octylphenyl)amine in various organic solvents, outlines a detailed

experimental protocol for solubility determination, and presents a logical workflow for solubility

assessment.

Core Compound Properties
Bis(4-octylphenyl)amine is characterized as a brown flaky or white to beige solid with a slight

amine odor.[2][3] Key physical and chemical properties are summarized below:
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Property Value Reference(s)

CAS Number 101-67-7 [1]

Molecular Formula C₂₈H₄₃N [2]

Molecular Weight 393.65 g/mol [2][4]

Melting Point 96-97°C [4]

Boiling Point ~508-509°C [4][5]

Density ~0.939 g/cm³ [2][5]

Solubility Data
The solubility of bis(4-octylphenyl)amine is dictated by its molecular structure, which features

a central polar amine group and two large, nonpolar 4-octylphenyl substituents. This

amphiphilic nature results in poor solubility in water but favorable solubility in many organic

solvents, particularly those with low polarity. The available quantitative and qualitative solubility

data are presented in the following table.

Quantitative and Qualitative Solubility of Bis(4-
octylphenyl)amine
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Solvent
CAS
Number

Temperatur
e

Solubility Data Type
Reference(s
)

Water 7732-18-5 21 °C
< 0.1 g/100

mL
Quantitative [3][6][7]

Water 7732-18-5 ~21 °C (70°F) < 1 mg/mL Quantitative [1][8]

Dimethyl

Sulfoxide

(DMSO)

67-68-5 Not Specified 1-10 mg/mL
Semi-

Quantitative
[4][9][10]

Ethanol 64-17-5 Not Specified 0.1-1 mg/mL
Semi-

Quantitative
[4][9][10]

Acetone 67-64-1 Not Specified Soluble Qualitative [1][3]

Benzene 71-43-2 Not Specified Soluble Qualitative [1][3]

Ethylene

Dichloride
107-06-2 Not Specified Soluble Qualitative [1][3]

Gasoline 86290-81-5 Not Specified Soluble Qualitative [1][3]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of bis(4-
octylphenyl)amine in an organic solvent, based on the widely used isothermal shake-flask

method.

Objective: To determine the equilibrium solubility of bis(4-octylphenyl)amine in a selected

organic solvent at a specified temperature.

Materials:

Bis(4-octylphenyl)amine (purity >98%)

Selected organic solvent (analytical grade)

Scintillation vials or sealed flasks

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.echemi.com/produce/pr220729272885-bis4-octylphenylamine.html
https://www.sfdchem.com/chemical-auxiliary-agent/dioctyldiphenylamine.html
https://www.guidechem.com/encyclopedia/dioctyldiphenylamine-dic1692.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dioctyldiphenylamine
https://cameochemicals.noaa.gov/chemical/20279
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9506257.htm
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB9506257.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9506257.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9506257.htm
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB9506257.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9506257.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dioctyldiphenylamine
https://www.echemi.com/produce/pr220729272885-bis4-octylphenylamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dioctyldiphenylamine
https://www.echemi.com/produce/pr220729272885-bis4-octylphenylamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dioctyldiphenylamine
https://www.echemi.com/produce/pr220729272885-bis4-octylphenylamine.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dioctyldiphenylamine
https://www.echemi.com/produce/pr220729272885-bis4-octylphenylamine.html
https://www.benchchem.com/product/b085910?utm_src=pdf-body
https://www.benchchem.com/product/b085910?utm_src=pdf-body
https://www.benchchem.com/product/b085910?utm_src=pdf-body
https://www.benchchem.com/product/b085910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constant temperature shaker bath or incubator

Analytical balance

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of bis(4-
octylphenyl)amine to a series of vials, each containing a known volume of the selected

organic solvent. The excess solid is crucial to ensure that equilibrium is reached from a state

of supersaturation.

Equilibration: Securely cap the vials and place them in a constant temperature shaker bath

set to the desired temperature (e.g., 25 °C). Allow the mixtures to shake for a predetermined

period (e.g., 24-72 hours) to ensure that equilibrium is achieved.

Phase Separation: After equilibration, remove the vials from the shaker. Allow the vials to

stand undisturbed at the same constant temperature to let the excess solid settle. For finer

suspensions, centrifugation can be employed to facilitate the separation of the solid and

liquid phases.

Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a

syringe. Attach a syringe filter to the syringe and filter the solution into a clean, pre-weighed

vial to remove any undissolved microparticles.

Quantification:

Gravimetric Analysis: A simple method involves evaporating the solvent from the filtered,

pre-weighed vial and weighing the remaining solid residue.[2]
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Chromatographic Analysis (HPLC): For higher accuracy, dilute the filtered solution with a

known volume of the solvent. Analyze the diluted sample using a validated HPLC method

to determine the concentration of bis(4-octylphenyl)amine. A calibration curve prepared

from standard solutions of known concentrations is required for accurate quantification.

Data Reporting: Express the solubility in standard units such as grams per 100 mL ( g/100

mL), milligrams per milliliter (mg/mL), or molarity (mol/L). The temperature at which the

measurement was conducted must always be reported.

Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for the assessment of a compound's

solubility.
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Protocol Step 2
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Protocol Step 4
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Application Assessment
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Inform use-case

Click to download full resolution via product page

Caption: A generalized workflow for determining the solubility of a compound.
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Conclusion
While precise, quantitative solubility data for bis(4-octylphenyl)amine across a wide range of

organic solvents is not extensively available in public literature, the existing information

confirms its character as a lipophilic compound with good solubility in nonpolar solvents like

hydrocarbons and chlorinated hydrocarbons, and limited solubility in polar solvents like ethanol

and water. For researchers and professionals in drug development and materials science, the

provided experimental protocol offers a robust framework for determining its solubility in

specific solvent systems relevant to their applications. This understanding is critical for

optimizing formulations, ensuring bioavailability in biological systems, and enhancing

performance in industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085910#bis-4-octylphenyl-amine-solubility-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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